Ethyl 5-chloro-3-iodoimidazo[1,2-a]pyridine-2-carboxylate
Overview
Description
Scientific Research Applications
Heterocyclic Compound Synthesis
Research has focused on the preparation of ethyl esters derived from heterocyclic compounds, such as imidazo[1,2-a]pyridines, which have been evaluated for various biological activities. These studies underline the compound's role in synthesizing new heterocyclic systems that are of interest due to their potential biological properties (Abignente et al., 1984; Abignente et al., 1982).
Novel Organic Reactions
Investigations into the reactivity of related heterocyclic compounds have led to the synthesis of new structures containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties, showcasing the utility of such frameworks in constructing complex heterocyclic systems with promising antimicrobial activities (Sirakanyan et al., 2015).
Intermediates for Pharmaceutical Applications
Ethyl 5-chloro-3-iodoimidazo[1,2-a]pyridine-2-carboxylate serves as a precursor in the synthesis of compounds with potential pharmacological activities. For instance, its utilization in the development of histamine H2-receptor antagonists highlights its significance in medicinal chemistry (Brown et al., 1980).
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry
Biochemical Pathways
Imidazo[1,2-a]pyridines are often involved in various biological and therapeutic applications .
Result of Action
Imidazo[1,2-a]pyridines are known to have varied medicinal applications .
Safety and Hazards
While specific safety and hazard information for Ethyl 5-chloro-3-iodoimidazo[1,2-a]pyridine-2-carboxylate is not available, general safety measures for handling similar compounds include ensuring good ventilation of the work station, not breathing dust, mist, spray, wearing personal protective equipment, avoiding contact with skin and eyes, and not eating, drinking, or smoking when using the product .
properties
IUPAC Name |
ethyl 5-chloro-3-iodoimidazo[1,2-a]pyridine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClIN2O2/c1-2-16-10(15)8-9(12)14-6(11)4-3-5-7(14)13-8/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWGQONDGHIVVEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N2C(=N1)C=CC=C2Cl)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClIN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60722938 | |
Record name | Ethyl 5-chloro-3-iodoimidazo[1,2-a]pyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60722938 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
350.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885271-45-4 | |
Record name | Ethyl 5-chloro-3-iodoimidazo[1,2-a]pyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60722938 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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